Cas no 74098-36-5 (Isobutylamine hydrobromide)

Isobutylamine hydrobromide structure
Isobutylamine hydrobromide structure
Product Name:Isobutylamine hydrobromide
CAS No:74098-36-5
MF:C4H12BrN
MW:154.048780441284
CID:1769573
PubChem ID:354333654
Update Time:2025-04-21

Isobutylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1-propanamine, 2-methyl-, hydrobromide (1:1)
    • 2-Methylpropan-1-amine hydrobromide (1:1)
    • LogP
    • Isobutylamine Hydrobromide
    • Isobutylammonium Bromide
    • I1007
    • D91216
    • 1-Propanamine, 2-methyl-, hydrobromide
    • 2-methylpropan-1-amine;hydrobromide
    • 74098-36-5
    • Isobutylaminehydrobromide
    • 2-METHYLPROPANE-1-AMINIUM BROMIDE
    • MFCD29089367
    • ZCA09836
    • Isobutylamine hydrobromide
    • MDL: I157488
    • Inchi: 1S/C4H11N.BrH/c1-4(2)3-5;/h4H,3,5H2,1-2H3;1H
    • InChI Key: RFYSBVUZWGEPBE-UHFFFAOYSA-N
    • SMILES: Br.NCC(C)C

Computed Properties

  • Exact Mass: 153.01531g/mol
  • Monoisotopic Mass: 153.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 17.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Isobutylamine hydrobromide Security Information

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